molecular formula C20H19BrN2O2S B2562523 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide CAS No. 475158-15-7

3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

Cat. No.: B2562523
CAS No.: 475158-15-7
M. Wt: 431.35
InChI Key: NNYUEWZNYTWGPX-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that contains several functional groups, including a dihydrobenzo[b][1,4]dioxin ring, a phenyl ring, and an imidazo[2,1-b][1,3]thiazin ring. The presence of these functional groups suggests that the compound could have interesting chemical properties .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Without specific information, it’s difficult to predict the exact reactions .


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can be determined experimentally or predicted based on the compound’s structure .

Scientific Research Applications

Antioxidant Capacity and Reaction Pathways

Research by Ilyasov et al. (2020) explores the ABTS/PP decolorization assay, a method used to evaluate antioxidant capacity, emphasizing the importance of understanding reaction pathways for accurate antioxidant capacity assessment. This research highlights the complexity of assessing antioxidant activities in compounds potentially related to the query compound, suggesting a framework for evaluating similar structures' antioxidant properties (Ilyasov et al., 2020).

Therapeutic Versatility of Related Structures

Shareef et al. (2019) provide a comprehensive review of the pharmacological activities of imidazo[2,1-b]thiazole derivatives, underscoring their versatility and potential in developing new therapeutic agents. This work outlines the broad spectrum of pharmacological activities exhibited by compounds within this structural family, suggesting potential research directions for the compound and its derivatives (Shareef et al., 2019).

Environmental and Health Assessment of Related Brominated Compounds

Research by Mennear and Lee (1994) on polybrominated dibenzo-p-dioxins and dibenzofurans (PBDDs and PBDFs) discusses the environmental occurrence, production during combustion, and associated health effects of these brominated compounds. This review may provide context for the environmental and toxicological considerations relevant to the synthesis and use of the query compound, especially given its bromide component (Mennear & Lee, 1994).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information, it’s difficult to assess the safety and hazards of this compound .

Future Directions

Future research on this compound could involve studying its synthesis, structure, and properties in more detail. It could also involve exploring its potential applications, such as in medicine or materials science .

Mechanism of Action

Properties

IUPAC Name

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-4-ium;bromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N2O2S.BrH/c1-2-5-16(6-3-1)22-14-17(21-9-4-12-25-20(21)22)15-7-8-18-19(13-15)24-11-10-23-18;/h1-3,5-8,13-14H,4,9-12H2;1H/q+1;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NNYUEWZNYTWGPX-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C[N+]2=C(N(C=C2C3=CC4=C(C=C3)OCCO4)C5=CC=CC=C5)SC1.[Br-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19BrN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

431.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.